Cas no 4787-77-3 (2-(pyrrolidin-1-yl)phenol)

• Product Name: 2-(pyrrolidin-1-yl)phenol
• CAS No: 4787-77-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD00051659
• CID: 85151
• PubChem ID: 2734845
• Update Time: 2025-05-19

2-(pyrrolidin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Pyrrolidino)phenol
• 2-Pyrrolidinophenol, [1-(2-Hydroxyphenyl)pyrrolidine]
• 1-(2-Hydroxyphenyl)pyrrolidine
• 2-pyrrolidin-1-ylphenol
• 2-tetrahydro-1H-pyrrol-1-ylphenol
• 2-(1-Pyrrolidinyl)phenol
• 2,6-DICHLORO-5-FLUORO-N-ISOPROPYLNICOTINAMIDE
• 2-pyrrolidin-1-yl-phenol
• 2-pyrrolidinophenol
• 2-pyrrolidinylphenol
• o-pyrrolidinophenol
• pyrrolidinyl phenol
• 2-(pyrrolidin-1-yl)phenol

• MDL： MFCD00051659
• Inchi： 1S/C10H13NO/c12-10-6-2-1-5-9(10)11-7-3-4-8-11/h1-2,5-6,12H,3-4,7-8H2
• InChI Key： ZGSBDRFDXWRZAE-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1N1CCCC1
• BRN： 135437

Computed Properties

• Exact Mass: 163.10000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 108-112 °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 23.47000
• LogP: 2.05740
• Solubility: Uncertain

2-(pyrrolidin-1-yl)phenol Security Information

• Hazard Category Code： 36/37/38-20/21/22-52-41-37/38-22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on 2-(pyrrolidin-1-yl)phenol

2-(Pyrrolidin-1-yl)phenol: A Comprehensive Overview of CAS No. 4787-77-3

2-(Pyrrolidin-1-yl)phenol, also known by its CAS number 4787-77-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which combines a phenolic group with a pyrrolidine moiety. The combination of these functional groups imparts 2-(pyrrolidin-1-yl)phenol with a range of interesting properties, making it a valuable compound for various applications.

The chemical structure of 2-(pyrrolidin-1-yl)phenol can be represented as C₁₀H₁₃NO. The phenolic group (–OH) is attached to the benzene ring at the 2-position, while the pyrrolidine ring (C₄H₉N) is bonded to the same carbon atom. This arrangement results in a molecule with both hydrophilic and hydrophobic characteristics, which can influence its solubility and reactivity in different environments.

In recent years, 2-(pyrrolidin-1-yl)phenol has been the subject of extensive research due to its potential biological activities. Studies have shown that this compound exhibits significant antioxidant properties, which can help protect cells from oxidative stress and damage. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Therefore, 2-(pyrrolidin-1-yl)phenol holds promise as a potential therapeutic agent in these areas.

Beyond its antioxidant properties, 2-(pyrrolidin-1-yl)phenol has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in many chronic diseases. Research has demonstrated that 2-(pyrrolidin-1-yl)phenol can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and reducing the activation of nuclear factor-kappa B (NF-κB). These findings suggest that 2-(pyrrolidin-1-yl)phenol could be a useful candidate for developing anti-inflammatory drugs.

The pharmacological potential of 2-(pyrrolidin-1-yl)phenol extends to its neuroprotective properties. Several studies have explored the effects of this compound on neuronal cells and have found that it can protect against neurotoxicity induced by various agents, such as glutamate and beta-amyloid peptides. These results are particularly relevant in the context of neurodegenerative diseases like Alzheimer's disease, where oxidative stress and inflammation play key roles in disease progression.

In addition to its biological activities, 2-(pyrrolidin-1-yl)phenol has been used as a building block in organic synthesis. Its unique structure makes it an attractive starting material for the synthesis of more complex molecules with diverse functionalities. For example, it has been utilized in the development of new pharmaceuticals, agrochemicals, and materials science applications.

The safety profile of 2-(pyrrolidin-1-yl)phenol is another important aspect that has been studied. Toxicological evaluations have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical studies. However, as with any chemical compound, proper handling and storage are essential to ensure safety and efficacy.

In conclusion, 2-(pyrrolidin-1-yl)phenol (CAS No. 4787-77-3) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as antioxidant, anti-inflammatory, and neuroprotective activities. Ongoing research continues to uncover new insights into the mechanisms underlying these effects and their potential therapeutic implications. As such, 2-(pyrrolidin-1-yl)phenol remains an important focus for scientists and researchers working at the intersection of chemistry and biology.